molecular formula C15H16N2OS B5863011 N-(4-methoxybenzyl)-N'-phenylthiourea

N-(4-methoxybenzyl)-N'-phenylthiourea

Cat. No. B5863011
M. Wt: 272.4 g/mol
InChI Key: KYYMYUIAHXUHIT-UHFFFAOYSA-N
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Description

N-(4-methoxybenzyl)-N'-phenylthiourea, also known as MBPTU, is a chemical compound that has been widely used in scientific research. It is a thiourea derivative that has been shown to have various biochemical and physiological effects. MBPTU has been synthesized using different methods, and its mechanism of action has been extensively studied.

Scientific Research Applications

Synthesis and Characterization

  • Amino-acid 4-methoxybenzyl esters : The synthesis of L-Amino-acid 4-methoxybenzyl ester hydrochlorides involved interactions of 4-methoxybenzyl halides with corresponding amino acids. These esters, upon cleavage with formic acid, have implications in biochemical syntheses (Stelakatos & Argyropoulos, 1970).

  • Protection in Solution Phase Library Synthesis : The use of 4-methoxybenzyl-4-nitrophenylcarbonate for N-protection of amidinonaphthol in solution phase synthesis was demonstrated, highlighting its utility in protecting amine groups during chemical syntheses (Bailey et al., 1999).

  • Corrosion Control : Phenylthiourea compounds, including N‐(4‐hydroxy‐3‐methoxybenzal)‐N′‐(4′‐hydroxyphenyl) thiourea, exhibited good corrosion control on aluminium in alkaline mediums. These findings are significant for materials science and corrosion engineering (Vasanthi et al., 2008).

Biochemical Applications

  • Oligoribonucleotide Synthesis : The introduction of a 4-methoxybenzyl group to the 2′-hydroxyl group of adenosine was used in the synthesis of oligoribonucleotides, highlighting its utility in nucleic acid chemistry (Takaku & Kamaike, 1982).

  • Preparation of Secondary Amines : The transformation of primary amines to secondary amines using 2-Nitrobenzenesulfonamides and N-(4-Methoxybenzyl) compounds has been researched, indicating its importance in the synthesis of complex organic molecules (Kurosawa et al., 2003).

  • Cholinesterase Inhibitors : S-alkylated 5-(4-methoxyphenyl)-4-phenyl-4H-1,2,4-triazole-3-thiols, derived from 4-methoxybenzoic acid, showed significant cholinesterase inhibitory potential, indicating potential therapeutic applications (Arfan et al., 2018).

Radiopharmaceutical Applications

  • PET Studies : The synthesis of N-(4-Methoxybenzyl)-N'-(5-nitro-1,3-thiazol-2-yl)urea (AR-A014418) labeled with carbon-11 for positron emission tomography (PET) studies illustrates its potential use in neuroimaging and brain studies (Vasdev et al., 2005).

properties

IUPAC Name

1-[(4-methoxyphenyl)methyl]-3-phenylthiourea
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H16N2OS/c1-18-14-9-7-12(8-10-14)11-16-15(19)17-13-5-3-2-4-6-13/h2-10H,11H2,1H3,(H2,16,17,19)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KYYMYUIAHXUHIT-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=C(C=C1)CNC(=S)NC2=CC=CC=C2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H16N2OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

272.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Solubility

>40.9 [ug/mL] (The mean of the results at pH 7.4)
Record name SID49644021
Source Burnham Center for Chemical Genomics
URL https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table
Description Aqueous solubility in buffer at pH 7.4

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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